Cas no 2137788-05-5 (5-(2,2,3-Trimethylbutyl)-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-(2,2,3-Trimethylbutyl)-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2137788-05-5
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 6484224
• PubChem ID: 165458452
• Update Time: 2025-05-20

5-(2,2,3-Trimethylbutyl)-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-743251
• 5-(2,2,3-trimethylbutyl)-1,2,3,6-tetrahydropyridin-3-amine
• 2137788-05-5
• 5-(2,2,3-Trimethylbutyl)-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C12H24N2/c1-9(2)12(3,4)6-10-5-11(13)8-14-7-10/h5,9,11,14H,6-8,13H2,1-4H3
• InChI Key： SQOGMKFCJCSJDK-UHFFFAOYSA-N
• SMILES： N1CC(C=C(C1)CC(C)(C)C(C)C)N

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Additional information on 5-(2,2,3-Trimethylbutyl)-1,2,3,6-tetrahydropyridin-3-amine

Comprehensive Overview of 5-(2,2,3-Trimethylbutyl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137788-05-5)

The compound 5-(2,2,3-Trimethylbutyl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137788-05-5) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its tetrahydropyridine core, combined with a 2,2,3-trimethylbutyl substituent, makes it a promising candidate for various applications, including drug discovery and biochemical studies. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets.

In recent years, the demand for novel amine derivatives has surged, driven by advancements in synthetic methodologies and the growing need for targeted therapeutics. The CAS No. 2137788-05-5 compound stands out due to its balanced lipophilicity and molecular flexibility, which are critical for optimizing drug-like properties. Its 1,2,3,6-tetrahydropyridin-3-amine moiety is particularly noteworthy, as it resembles motifs found in several FDA-approved drugs, sparking interest in its potential for central nervous system (CNS) applications.

One of the most frequently searched questions in the context of 5-(2,2,3-Trimethylbutyl)-1,2,3,6-tetrahydropyridin-3-amine revolves around its synthetic routes and scalability. Organic chemists are exploring efficient pathways to produce this compound, with a focus on minimizing byproducts and maximizing yield. Additionally, its stability under physiological conditions is a hot topic, as this directly impacts its viability in preclinical studies. Researchers are also investigating its metabolic profile, a key consideration for any potential therapeutic agent.

The rise of AI-driven drug discovery has further amplified interest in compounds like CAS No. 2137788-05-5. Machine learning models are being employed to predict its binding affinities and off-target effects, accelerating the identification of promising candidates. This aligns with the broader trend of computational chemistry playing a pivotal role in modern research. Furthermore, the compound's structural similarity to known neuromodulators has led to speculation about its potential in addressing neurodegenerative disorders, a highly sought-after area in biomedical research.

From a commercial perspective, 5-(2,2,3-Trimethylbutyl)-1,2,3,6-tetrahydropyridin-3-amine is gaining traction as a building block for more complex molecules. Its versatility makes it valuable for high-throughput screening campaigns, where diverse chemical libraries are essential for hit identification. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the growing demand from academic and industrial labs alike.

In summary, 5-(2,2,3-Trimethylbutyl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137788-05-5) represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its potential applications in drug development and biochemical research, positions it as a compound worth watching. As scientific inquiry continues to evolve, this molecule may well emerge as a key player in the next generation of therapeutic innovations.